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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977

This guide provides immediate safety, handling, and disposal protocols for GSK-5959, a potent
and selective BRPF1 bromodomain inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and maintain compound integrity.

Chemical and Physical Properties

A summary of key quantitative data for GSK-5959 is provided below for easy reference.

Property Value Reference
CAS Number 901245-65-6 [11[2]
Molecular Formula C22H26N403 [1112][3]
Molecular Weight 394.5 g/mol [1112]

Purity >98% [3]

ICso0 ~80 nM for BRPF1 [4][5][6]

Personal Protective Equipment (PPE)

When handling GSK-5959, appropriate personal protective equipment is mandatory to prevent
exposure. The following PPE should be worn at all times in the laboratory.
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Equipment Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).
Body Protection Laboratory coat.

Not required under normal use with adequate
) ) ventilation. Use a NIOSH-approved respirator if
Respiratory Protection ) . )
handling large quantities or if dust/aerosol

generation is likely.

Handling and Storage Protocols

Proper handling and storage are critical for user safety and to ensure the stability of the
compound.

Storage:
o Store GSK-5959 in a tightly sealed container.
e For long-term storage, keep at -20°C for up to one year or -80°C for up to two years.[4]

e The compound is shipped at room temperature and should be stored at -20°C upon receipt
for at least 6 months of stability.[2]

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.

Experimental Protocol: Stock Solution Preparation
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This protocol outlines the steps for preparing a stock solution of GSK-5959.

Materials:

GSK-5959 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Pipettes and sterile, chemical-resistant tubes

Procedure:

o Equilibrate the GSK-5959 vial to room temperature before opening.
o Weigh the desired amount of GSK-5959 in a sterile tube.

e Add the appropriate volume of DMSO to achieve the desired concentration. GSK-5959 is
soluble in DMSO at concentrations up to 10 mg/mL.[1][6]

» Vortex the solution until the compound is completely dissolved. Gentle heating or sonication
may be used to aid dissolution.[6]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[2]

e Store the stock solution at -20°C or -80°C as recommended.

Disposal Plan

All waste materials contaminated with GSK-5959 must be disposed of in accordance with local,
state, and federal regulations for chemical waste.

Procedure:

» Collect all contaminated materials, including empty vials, pipette tips, and gloves, in a
designated and clearly labeled chemical waste container.
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e Do not dispose of GSK-5959 down the drain or in regular trash.
» Arrange for pickup and disposal by a licensed chemical waste management company.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for safely handling GSK-5959 from receipt

to disposal.
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Receipt of GSK-5959

:

Verify Compound and Inspect Packaging

'

Store at Recommended Temperature
(-20°C or -80°C)

'

Don Appropriate PPE

i

Prepare Stock Solution in Fume Hood

i

Perform Experiment

i

Collect Contaminated Waste

i

Dispose of Chemical Waste via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of GSK-5959.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK-5959]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568977#personal-protective-equipment-for-
handling-gsk-5959]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15568977?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/18123/gsk5959
https://bpsbioscience.com/gsk-5959-82066
https://www.jk-sci.com/products/a011866805
https://www.medchemexpress.com/GSK-5959.html
https://www.selleckchem.com/products/gsk-5959.html
https://www.targetmol.com/compound/gsk-5959
https://www.benchchem.com/product/b15568977#personal-protective-equipment-for-handling-gsk-5959
https://www.benchchem.com/product/b15568977#personal-protective-equipment-for-handling-gsk-5959
https://www.benchchem.com/product/b15568977#personal-protective-equipment-for-handling-gsk-5959
https://www.benchchem.com/product/b15568977#personal-protective-equipment-for-handling-gsk-5959
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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